Cas no 57772-71-1 (Benzeneacetamide, N-octyl-)

Benzeneacetamide, N-octyl- structure
Benzeneacetamide, N-octyl- structure
Product Name:Benzeneacetamide, N-octyl-
CAS No:57772-71-1
MF:C16H25NO
MW:247.375804662704
CID:344255
PubChem ID:3317402
Update Time:2025-04-19

Benzeneacetamide, N-octyl- Chemical and Physical Properties

Names and Identifiers

    • Benzeneacetamide, N-octyl-
    • N-octyl-2-phenylacetamide
    • AKPIJQRYVLUWRL-UHFFFAOYSA-N
    • DTXSID50391399
    • AKOS003852893
    • Phenylacetamide, N-octyl-
    • SCHEMBL9321740
    • 57772-71-1
    • Inchi: 1S/C16H25NO/c1-2-3-4-5-6-10-13-17-16(18)14-15-11-8-7-9-12-15/h7-9,11-12H,2-6,10,13-14H2,1H3,(H,17,18)
    • InChI Key: AKPIJQRYVLUWRL-UHFFFAOYSA-N
    • SMILES: O=C(CC1C=CC=CC=1)NCCCCCCCC

Computed Properties

  • Exact Mass: 247.19375
  • Monoisotopic Mass: 247.193614421g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 9
  • Complexity: 209
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 29.1Ų

Experimental Properties

  • PSA: 29.1
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